Cas no 31502-36-0 (Phenol, 2-(1,1-dimethylethyl)-, phosphite)

• Product Name: Phenol, 2-(1,1-dimethylethyl)-, phosphite
• CAS No: 31502-36-0
• MF: C₃₀H₃₉O₃P
• MW: 478.602629899979
• CID: 1447575
• PubChem ID: 630122
• Update Time: 2025-04-20

Phenol, 2-(1,1-dimethylethyl)-, phosphite Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-, phosphite
• 2-tert-butylphenol,phosphorous acid
• Tris(2-tert-butylphenyl) phosphite #
• 31502-36-0
• DTXSID50784989
• Tris(2-tert-butylphenyl) phosphite
• SCHEMBL380498
• SZPHBONKPMLMCA-UHFFFAOYSA-N
• tris(o-t-butylphenyl) phosphite

• Inchi： 1S/C30H39O3P/c1-28(2,3)22-16-10-13-19-25(22)31-34(32-26-20-14-11-17-23(26)29(4,5)6)33-27-21-15-12-18-24(27)30(7,8)9/h10-21H,1-9H3
• InChI Key： SZPHBONKPMLMCA-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1C(C)(C)C)(OC1C=CC=CC=1C(C)(C)C)OC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 232.08651
• Monoisotopic Mass: 478.26368210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 80.92